Cas no 866144-21-0 (4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide)

• Product Name: 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide
• CAS No: 866144-21-0
• MF: C₁₇H₁₇NO₄S₂
• MW: 363.451182126999
• CID: 5696186
• PubChem ID: 3802049
• Update Time: 2025-05-23

4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000309483-1
• 9R-1161
• 4-methoxy-N-(6-methyl-4-oxo-2,3-dihydrothiochromen-3-yl)benzenesulfonamide
• 4-methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide
• 866144-21-0
• SR-01000309483
• AKOS005104219
• 4-methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide
• Benzenesulfonamide, N-(3,4-dihydro-6-methyl-4-oxo-2H-1-benzothiopyran-3-yl)-4-methoxy-
• 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C17H17NO4S2/c1-11-3-8-16-14(9-11)17(19)15(10-23-16)18-24(20,21)13-6-4-12(22-2)5-7-13/h3-9,15,18H,10H2,1-2H3
• InChI Key： BNRAZWWCGDSBSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C(C2C=C(C)C=CC=2SC1)=O)(=O)=O

Computed Properties

• Exact Mass: 363.05990037g/mol
• Monoisotopic Mass: 363.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 573.1±60.0 °C(Predicted)
• pka: 8.18±0.20(Predicted)

Additional information on 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide

Comprehensive Analysis of 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide (CAS No. 866144-21-0)

The compound 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide (CAS No. 866144-21-0) is a sulfonamide derivative with a unique benzothiopyran core structure. This molecule has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and therapeutic development. The presence of both methoxy and sulfonamide functional groups enhances its bioactivity, making it a promising candidate for further study.

Recent trends in drug design highlight the importance of sulfonamide-containing compounds, as they exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and enzyme inhibitory effects. Researchers are particularly interested in the structure-activity relationship (SAR) of this compound, as modifications to its benzothiopyran scaffold could lead to novel therapeutic agents. The CAS No. 866144-21-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide involves multi-step organic synthesis, often requiring catalysts and optimized reaction conditions. Its molecular weight and solubility properties make it suitable for various formulation approaches, including solid dispersions and nanoparticle delivery systems. These advancements align with the growing demand for precision medicine and targeted drug delivery solutions.

In the context of biochemical research, this compound has shown potential as a modulator of specific enzyme pathways. Its mechanism of action is under investigation, with preliminary studies suggesting interactions with protein targets involved in cell signaling. Such findings are critical for understanding its role in disease treatment, particularly in areas like oncology and neurodegenerative disorders. The CAS No. 866144-21-0 is often referenced in patent literature, indicating its commercial potential.

Environmental and safety profiles of 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide are also a focus of modern research. Regulatory agencies emphasize the need for green chemistry practices in its synthesis to minimize waste generation and energy consumption. Additionally, computational modeling tools are increasingly used to predict its toxicological and pharmacokinetic properties, reducing reliance on animal testing.

The growing interest in personalized medicine has further elevated the significance of this compound. Its chemical versatility allows for customization to meet specific patient needs, aligning with the shift toward tailored therapies. As AI-driven drug discovery gains traction, CAS No. 866144-21-0 is likely to be a subject of machine learning analyses to identify new clinical applications.

In summary, 4-Methoxy-N-(6-methyl-4-oxo-3,4-dihydro-2H-1-benzothiopyran-3-yl)benzene-1-sulfonamide represents a compelling area of study at the intersection of chemistry, biology, and pharmacology. Its multifunctional design and broad applicability make it a valuable asset in advancing scientific innovation and healthcare solutions.